Methyl 2-bromo-5-nitrobenzoate
Overview
Description
Synthesis Analysis
The synthesis of related compounds provides insight into potential methods for synthesizing Methyl 2-bromo-5-nitrobenzoate. For instance, the synthesis of 2-methyl-5-nitrobenzo[b]thiophene was achieved with high efficiency, suggesting that a similar approach could be adapted for the synthesis of Methyl 2-bromo-5-nitrobenzoate . Additionally, the methylation of 5-nitro-benzimidazoles indicates that nitro groups in aromatic compounds can withstand conditions required for methylation, which could be relevant for the esterification step in synthesizing Methyl 2-bromo-5-nitrobenzoate .
Molecular Structure Analysis
The molecular structure of Methyl 2-bromo-5-nitrobenzoate can be analyzed by drawing parallels with similar compounds. For example, the molecular structure and vibrational spectra of Methyl 2-amino 5-bromobenzoate were investigated using density functional theory, which could be a useful method for analyzing the structure of Methyl 2-bromo-5-nitrobenzoate as well . The crystal structure of related compounds has been determined using single-crystal X-ray diffraction, which could also be applied to Methyl 2-bromo-5-nitrobenzoate .
Chemical Reactions Analysis
The chemical reactivity of Methyl 2-bromo-5-nitrobenzoate can be inferred from the reactions of similar compounds. For instance, the nitration and bromination reactions of benzo[b]thiophen derivatives provide insights into how the nitro and bromo substituents might behave under various conditions . The study on the methylation of 5-nitro-benzimidazoles also contributes to understanding how nitro-substituted aromatic compounds react with methylating agents .
Physical and Chemical Properties Analysis
The physical and chemical properties of Methyl 2-bromo-5-nitrobenzoate can be hypothesized based on related compounds. The vibrational study and molecular properties of Methyl 2-amino 5-bromobenzoate, including its hyperpolarizability and NBO analysis, offer a basis for predicting the properties of Methyl 2-bromo-5-nitrobenzoate . The solvent effects on complexation of related compounds might also provide insights into the solubility and reactivity of Methyl 2-bromo-5-nitrobenzoate in different media .
Scientific Research Applications
Genotoxic Impurity Determination in Lenalidomide A research study developed an HPLC method for detecting genotoxic impurities in lenalidomide, including Methyl 2-(bromomethyl)-5-nitrobenzoate. This study is significant in ensuring the safety and quality of pharmaceutical compounds (Gaddam et al., 2020).
Hydrothermal Synthesis of Dinuclear Zn(II) Complex In hydrothermal synthesis, Methyl 2-bromo-5-nitrobenzoate derivatives are used. One study reported the synthesis of a new dinuclear zinc complex, indicating the compound's role in creating complex inorganic structures (Chang–you, 2012).
Heterocyclic Synthesis Methyl 2-bromo-5-nitrobenzoate is involved in the synthesis of heterocyclic compounds. For example, a study detailed the condensation of 2-bromo-3-nitrobenzoic acid with various agents to yield diverse heterocyclic products (Ames & Ribeiro, 1976).
Substitution Reactions in Organic Synthesis This compound is important in substitution reactions, as shown in studies where nitration of related compounds yields various nitrobenzoic derivatives (Cooper & Scrowston, 1972).
Synthesis of Organic Assemblies The synthesis and modification of Methyl 2-bromo-5-nitrobenzoate derivatives can lead to various organic assemblies. A study illustrated its use as a building block for constructing organic molecules (Migulin, 2016).
Solubility Determination in Organic Solvents Research on the solubility of related nitrobenzoic acid compounds in various solvents, like alcohols and ethers, provides insight into the compound's behavior in different environments (Hart et al., 2017).
Bioreductive Activation in Prodrug Systems Methyl 2-bromo-5-nitrobenzoate derivatives can be used in bioreductive prodrug systems, releasing active pharmaceutical ingredients under specific conditions, as shown in a study on hypoxic tissue targeting (Parveen et al., 1999).
Synthesis of Dermacozines This compound serves as a starting point for synthesizing dermacozines, bioactive compounds, as seen in a study that achieved the first total synthesis of Dermacozine A and B (Ghanta et al., 2016).
Mechanism of Action
- The primary target of Methyl 2-bromo-5-nitrobenzoate is likely to be a specific enzyme or protein within cells. Unfortunately, specific information about the exact target remains limited in the available literature .
- Methyl 2-bromo-5-nitrobenzoate likely undergoes metabolic activation in vivo. One possible pathway involves the removal of the bromine atom (benzylic position) to form a succinimidyl radical (S·) .
Target of Action
Mode of Action
Safety and Hazards
Methyl 2-bromo-5-nitrobenzoate is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Personal protective equipment such as a dust mask type N95 (US), eyeshields, and gloves are recommended .
properties
IUPAC Name |
methyl 2-bromo-5-nitrobenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrNO4/c1-14-8(11)6-4-5(10(12)13)2-3-7(6)9/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSEYYEKRZNRECT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CC(=C1)[N+](=O)[O-])Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrNO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70288757 | |
Record name | Methyl 2-bromo-5-nitrobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70288757 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-bromo-5-nitrobenzoate | |
CAS RN |
6942-36-5 | |
Record name | 6942-36-5 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=57462 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Methyl 2-bromo-5-nitrobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70288757 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl 2-Bromo-5-nitrobenzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of methyl 2-bromo-5-nitrobenzoate in the synthesis of substituted nitrofluorenes and aminofluorenes?
A1: Methyl 2-bromo-5-nitrobenzoate serves as a crucial starting material in the synthesis. The research highlights the use of a palladium(0)-catalyzed Negishi coupling reaction where methyl 2-bromo-5-nitrobenzoate reacts with various aromatic zinc species []. This coupling reaction forms a biaryl intermediate, which then undergoes chemoselective ester reduction followed by acid-promoted ring closure to yield the desired substituted nitrofluorenes. These nitrofluorenes can be further converted to aminofluorenes. The bromine and nitro substituents on the benzoate ring play a vital role in directing the regiospecificity of the Negishi coupling reaction, ultimately determining the substitution pattern in the final fluorene derivatives.
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